Cas no 40482-02-8 ((1R,2S)-2-(aminomethyl)cyclopentan-1-ol)

• Product Name: (1R,2S)-2-(aminomethyl)cyclopentan-1-ol
• CAS No: 40482-02-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD22194480
• CID: 5035998
• PubChem ID: 13133897
• Update Time: 2023-11-27

(1R,2S)-2-(aminomethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(aminomethyl)cyclopentan-1-ol
• Cyclopentanol,2-(aminomethyl)-,(1R,2S)-rel-
• 2-(Aminomethyl)cyclopentanol, (E)-
• Cyclopentanol, 2-(aminomethyl)-, trans-
• (1R)-2alpha-Aminomethylcyclopentan-1beta-ol

• MDL： MFCD22194480
• Inchi： 1S/C6H13NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： VORALDSQPSWPRK-NTSWFWBYSA-N
• SMILES： O[C@@H]1CCC[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2